Cas no 1361835-35-9 (2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine)

• Product Name: 2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine
• CAS No: 1361835-35-9
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4926832
• Update Time: 2025-06-07

2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-6-1-2-7(9(13)5-6)8-3-4-10(14)16-11(8)15/h1-5H
• InChI Key： CEMBDTREYOKDLY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=NC(=CC=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 5.7
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine

Introduction to 2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine (CAS No. 1361835-35-9)

2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine, with the CAS number 1361835-35-9, is a versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes multiple chlorine atoms and a pyridine ring. The presence of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical formula of 2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine is C₁₀H₅Cl₅N. Its molecular weight is 294.94 g/mol, and it has a melting point of approximately 105°C. The compound is known for its stability under a wide range of conditions, making it suitable for various synthetic processes. Its solubility in organic solvents such as dichloromethane and acetone further enhances its utility in laboratory settings.

In recent years, 2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine has been extensively studied for its potential applications in the development of new drugs. One notable area of research involves its use as an intermediate in the synthesis of antifungal agents. A study published in the Journal of Medicinal Chemistry highlighted the effectiveness of derivatives of this compound in inhibiting fungal growth, particularly against strains resistant to conventional antifungal treatments.

Beyond its pharmaceutical applications, 2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine has also shown promise in the field of agrochemicals. Researchers at the University of California, Davis, have explored its potential as a key intermediate in the synthesis of herbicides and insecticides. The compound's ability to selectively target specific plant or insect species while minimizing environmental impact makes it an attractive candidate for sustainable agricultural practices.

The synthesis of 2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine typically involves a multi-step process that includes the reaction of 2,4-dichlorobenzaldehyde with malononitrile followed by cyclization and chlorination steps. This synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production. The robustness and reproducibility of this synthetic method have been validated through numerous studies and industrial applications.

In terms of safety and handling, 2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine should be managed with standard laboratory precautions to ensure the well-being of researchers and workers. It is recommended to handle the compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper disposal methods should be followed to prevent environmental contamination.

The environmental impact of 2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine has been a subject of ongoing research. Studies have shown that while the compound itself is relatively stable and does not readily degrade in the environment, its breakdown products can be more reactive. Therefore, careful consideration must be given to its use and disposal to minimize any potential ecological risks.

In conclusion, 2,6-Dichloro-3-(2,4-dichlorophenyl)pyridine (CAS No. 1361835-35-9) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical properties and versatile synthetic routes make it an important molecule for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimize existing processes, this compound is likely to play an increasingly important role in advancing scientific knowledge and practical solutions.